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Compound of Interest

Compound Name: Khusimol

Cat. No.: B1673632 Get Quote

Essential safety and logistical information for the proper handling and disposal of Khusimol in
a laboratory setting.

This document provides procedural guidance for researchers, scientists, and drug development

professionals on the safe disposal of Khusimol. Adherence to these protocols is critical for

ensuring laboratory safety and environmental protection.

Khusimol is a sesquiterpene alcohol found in vetiver oil.[1] While some informal sources

suggest that no special disposal is required, this advice is contradicted by formal safety data

sheets (SDS) for vetiver oil, which contains Khusimol. It is imperative to follow the more

stringent guidelines outlined in official safety documents and local regulations.

Quantitative Data
The following table summarizes the key physical and chemical properties of Khusimol.
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Property Value

Chemical Formula C₁₅H₂₄O

Molar Mass 220.356 g/mol

Appearance Oily liquid

Density 0.974 - 1.02 g/cm³[2]

Boiling Point
150 °C (at 0.02 mmHg), 313.2 °C (at 760

mmHg)[2]

Flash Point 119.7 °C[2]

Solubility in Water Immiscible

Solubility in Organic Solvents Soluble

Experimental Protocols for Disposal
While specific experimental protocols for the disposal of pure Khusimol are not readily

available, the following step-by-step disposal procedure is based on the safety data sheets for

vetiver oil, which contains a significant percentage of Khusimol.

Disposal of Small Spills:

Ensure Proper Ventilation: Work in a well-ventilated area or a fume hood to avoid inhalation

of vapors.

Wear Personal Protective Equipment (PPE): At a minimum, wear protective gloves, safety

glasses, and a lab coat.

Contain the Spill: Use an inert absorbent material such as dry clay, sand, or diatomaceous

earth to contain the spill.[3]

Absorb the Khusimol: Absorb the spilled liquid with the absorbent material.

Collect the Waste: Carefully collect the absorbed material and place it in a clearly labeled,

sealed container for hazardous waste.
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Decontaminate the Area: Clean the spill area thoroughly with soap and water.

Dispose of Waste: Dispose of the sealed container and any contaminated cleaning materials

in accordance with local, regional, and national environmental regulations.[3] Do not pour

down the drain.[4]

Disposal of Unused Khusimol:

Consult Local Regulations: Before disposal, consult your institution's environmental health

and safety (EHS) office for specific guidelines on chemical waste disposal.

Package for Disposal: Place the unused Khusimol in its original container or a compatible,

tightly sealed, and clearly labeled waste container.

Arrange for Pickup: Contact your institution's hazardous waste disposal service to arrange

for pickup.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Khusimol.
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Caption: Workflow for the proper disposal of Khusimol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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